(5-(2-methyl-2,3-dihydrobenzofuran-5-yl)isoxazol-3-yl)methyl 3-(4-oxoquinazolin-3(4H)-yl)propanoate

• IUPAC Name: [5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-yl]methyl 3-(4-oxoquinazolin-3-yl)propanoate
• InChI: InChI=1S/C24H21N3O5/c1-15-10-17-11-16(6-7-21(17)31-15)22-12-18(26-32-22)13-30-23(28)8-9-27-14-25-20-5-3-2-4-19(20)24(27)29/h2-7,11-12,14-15H,8-10,13H2,1H3
• InChI Key: KYEDGANVLKTMBN-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(O1)C=CC(=C2)C3=CC(=NO3)COC(=O)CCN4C=NC5=CC=CC=C5C4=O
• Molecular Formula: C24H21N3O5
• Molecular Weight: 431.4 g/mol

Description

(5-(2-methyl-2,3-dihydrobenzofuran-5-yl)isoxazol-3-yl)methyl 3-(4-oxoquinazolin-3(4H)-yl)propanoate is a useful research compound. Its molecular formula is C24H21N3O5 and its molecular weight is 431.448. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Facile Syntheses of Oxazolines and Thiazolines : A study by Katritzky et al. (2004) demonstrated a method for synthesizing oxazolines and thiazolines under microwave irradiation, showcasing a new application of N-acylbenzotriazoles. This methodology could be applicable for the synthesis or modification of compounds similar to the one , emphasizing the utility of oxazoline and thiazoline groups in chemical synthesis Katritzky, Cai, Suzuki, & Singh, 2004.

• Enantioselective Carbolithiation : Hogan et al. (2008) explored the enantioselective carbolithiation of ortho-substituted beta-methylstyrenes, leading to chiral aromatics and heteroaromatics, including benzofurans and isobenzofuranones. This study suggests potential pathways for the enantioselective synthesis of complex molecules incorporating benzofuran units Hogan, Tricotet, Meek, Khokhar, & O’Shea, 2008.

Potential Pharmacological Activities

• Antimicrobial and Analgesic Activities : Abdel‐Aziz, Mekawey, & Dawood (2009) investigated the synthesis and antimicrobial evaluation of novel 2-substituted-3-methylbenzofuran derivatives, finding significant activity against various fungal and bacterial species. Similarly, Saad, Osman, & Moustafa (2011) synthesized new pyrazoles and triazoles bearing a dibromomethylquinazoline moiety and evaluated their analgesic activity. These studies indicate the potential pharmacological applications of molecules with structural similarities to the compound , particularly in developing new antimicrobial and analgesic agents Abdel‐Aziz, Mekawey, & Dawood, 2009; Saad, Osman, & Moustafa, 2011.